BETA-NADP-DIALDEHYDE SODIUM SALT
BETA-NADP-DIALDEHYDE SODIUM SALT
Brand Name:
Vulcanchem
CAS No.:
102281-43-6
VCID:
VC0011899
InChI:
InChI=1S/C21H26N7O17P3.Na/c22-18-15-20(25-9-24-18)28(10-26-15)14(7-31)41-12(5-29)8-40-47(36,37)45-48(38,39)44-16-13(6-30)42-21(17(16)43-46(33,34)35)27-3-1-2-11(4-27)19(23)32;/h1-5,7,9-10,12-14,16-17,21,30H,6,8H2,(H7-,22,23,24,25,32,33,34,35,36,37,38,39);/q;+1/p-1/t12-,13+,14+,16+,17+,21+;/m0./s1
SMILES:
C1=CC(=C[N+](=C1)C2C(C(C(O2)CO)OP(=O)([O-])OP(=O)(O)OCC(C=O)OC(C=O)N3C=NC4=C(N=CN=C43)N)OP(=O)(O)[O-])C(=O)N.[Na+]
Molecular Formula:
C21H26N7Na3O17P3
Molecular Weight:
810.362
BETA-NADP-DIALDEHYDE SODIUM SALT
CAS No.: 102281-43-6
Main Products
VCID: VC0011899
Molecular Formula: C21H26N7Na3O17P3
Molecular Weight: 810.362
CAS No. | 102281-43-6 |
---|---|
Product Name | BETA-NADP-DIALDEHYDE SODIUM SALT |
Molecular Formula | C21H26N7Na3O17P3 |
Molecular Weight | 810.362 |
IUPAC Name | sodium;[(2R,3R,4R,5R)-4-[[[(2R)-2-[(1R)-1-(6-aminopurin-9-yl)-2-oxoethoxy]-3-oxopropoxy]-hydroxyphosphoryl]oxy-oxidophosphoryl]oxy-2-(3-carbamoylpyridin-1-ium-1-yl)-5-(hydroxymethyl)oxolan-3-yl] hydrogen phosphate |
Standard InChI | InChI=1S/C21H26N7O17P3.Na/c22-18-15-20(25-9-24-18)28(10-26-15)14(7-31)41-12(5-29)8-40-47(36,37)45-48(38,39)44-16-13(6-30)42-21(17(16)43-46(33,34)35)27-3-1-2-11(4-27)19(23)32;/h1-5,7,9-10,12-14,16-17,21,30H,6,8H2,(H7-,22,23,24,25,32,33,34,35,36,37,38,39);/q;+1/p-1/t12-,13+,14+,16+,17+,21+;/m0./s1 |
Standard InChIKey | YVFJTMPETPQBNW-YTUAODRRSA-N |
SMILES | C1=CC(=C[N+](=C1)C2C(C(C(O2)CO)OP(=O)([O-])OP(=O)(O)OCC(C=O)OC(C=O)N3C=NC4=C(N=CN=C43)N)OP(=O)(O)[O-])C(=O)N.[Na+] |
PubChem Compound | 91872503 |
Last Modified | Nov 11 2021 |
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